Cas no 130793-32-7 (Benzyl (2S,3S,5S)-2-Hexyl-3-benzyloxy-5-hydroxyhexadecanoate)
Benzyl (2S,3S,5S)-2-Hexyl-3-benzyloxy-5-hydroxyhexadecanoate is a chiral ester compound characterized by its stereochemically defined structure, featuring multiple functional groups including a benzyl ether and a hydroxyl group. The (2S,3S,5S) configuration ensures high enantiomeric purity, making it valuable for synthetic applications in asymmetric synthesis and pharmaceutical intermediates. Its lipophilic hexyl and hexadecanoate chains enhance solubility in organic solvents, facilitating use in hydrophobic reaction environments. The benzyloxy and hydroxy groups provide reactive sites for further derivatization, enabling selective modifications. This compound is particularly useful in the synthesis of complex bioactive molecules, where precise stereocontrol and functional group compatibility are critical. Its well-defined structure supports reproducibility in research and industrial processes.
130793-32-7 structure
Product Name:Benzyl (2S,3S,5S)-2-Hexyl-3-benzyloxy-5-hydroxyhexadecanoate
CAS No:130793-32-7
MF:C36H56O4
MW:552.827451705933
CID:1061088
PubChem ID:46780743
Update Time:2025-05-27
Benzyl (2S,3S,5S)-2-Hexyl-3-benzyloxy-5-hydroxyhexadecanoate Chemical and Physical Properties
Names and Identifiers
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- Benzyl (2S,3S,5S)-2-Hexyl-3-benzyloxy-5-hydroxyhexadecanoate
- [2S-(2R*,3R*,5R*)]-2-Hexyl-5-hydroxy-3-(phenylMethoxy)hexadecanoic Acid PhenylMethyl Ester
- benzyl (2S,3S,5S)-2-hexyl-5-hydroxy-3-phenylmethoxyhexadecanoate
- Benzyl (2S,3S,5S)-3-(benzyloxy)-2-hexyl-5-hydroxyhexadecanoate
- DTXSID80675679
- 130793-32-7
- DB-253857
-
- Inchi: 1S/C36H56O4/c1-3-5-7-9-10-11-12-13-20-26-33(37)28-35(39-29-31-22-16-14-17-23-31)34(27-21-8-6-4-2)36(38)40-30-32-24-18-15-19-25-32/h14-19,22-25,33-35,37H,3-13,20-21,26-30H2,1-2H3/t33-,34-,35-/m0/s1
- InChI Key: DQNHJPYWBHTPOH-IMKBVMFZSA-N
- SMILES: O(CC1C=CC=CC=1)[C@@H](C[C@H](CCCCCCCCCCC)O)[C@@H](C(=O)OCC1C=CC=CC=1)CCCCCC
Computed Properties
- Exact Mass: 552.41786026g/mol
- Monoisotopic Mass: 552.41786026g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 40
- Rotatable Bond Count: 25
- Complexity: 581
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 11.4
- Topological Polar Surface Area: 55.8Ų
Benzyl (2S,3S,5S)-2-Hexyl-3-benzyloxy-5-hydroxyhexadecanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B279851-1mg |
Benzyl (2S,3S,5S)-2-Hexyl-3-benzyloxy-5-hydroxyhexadecanoate |
130793-32-7 | 1mg |
$ 173.00 | 2023-04-18 | ||
| TRC | B279851-10mg |
Benzyl (2S,3S,5S)-2-Hexyl-3-benzyloxy-5-hydroxyhexadecanoate |
130793-32-7 | 10mg |
$ 1326.00 | 2023-04-18 |
Benzyl (2S,3S,5S)-2-Hexyl-3-benzyloxy-5-hydroxyhexadecanoate Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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